![molecular formula C9H15N3O2 B6259163 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid CAS No. 2138088-06-7](/img/no-structure.png)
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
Overview
Description
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid (MTPP) is a synthetic organic compound belonging to the family of triazole derivatives. It is an important intermediate used in the synthesis of various biologically active compounds and pharmaceuticals. MTPP has been widely studied for its various biological activities, including anti-inflammatory, antifungal, and antibacterial properties.
Scientific Research Applications
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid has been widely studied in scientific research due to its various biological activities. It has been found to have anti-inflammatory, antifungal, and antibacterial properties. It has also been found to have strong antioxidant activity, which is beneficial for the prevention of oxidative damage in cells. In addition, 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid has been used in the synthesis of various biologically active compounds and pharmaceuticals, such as anti-cancer drugs and antibiotics.
Mechanism of Action
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid has been found to have various mechanisms of action, depending on its application. For instance, its anti-inflammatory activity is thought to be due to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. Its antifungal and antibacterial activities are thought to be due to its ability to interfere with the cell wall synthesis and membrane integrity of the microorganisms. Its antioxidant activity is thought to be due to its ability to scavenge free radicals and reduce oxidative damage in cells.
Biochemical and Physiological Effects
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid has been found to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of fungi and bacteria, and reduce oxidative damage in cells. It has also been found to have anti-cancer activity, as well as anti-viral and anti-allergenic effects. In addition, it has been found to have neuroprotective and hepatoprotective effects.
Advantages and Limitations for Lab Experiments
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid has several advantages and limitations for lab experiments. Its advantages include its low cost and availability, its simple synthesis method, and its various biological activities. Its limitations include its potential toxicity and the need for further research to fully understand its mechanisms of action.
Future Directions
In order to fully understand the biological activities of 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid, further research is needed to explore its effects on various diseases and conditions, as well as its potential applications in medicine. Additionally, research should be conducted to further understand its mechanisms of action and to develop new synthesis methods for the production of 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid. Finally, research should be conducted to explore the potential toxicity of 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid and to develop safe and effective dosage forms for its use in laboratory experiments.
Synthesis Methods
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid can be synthesized by a variety of methods, including the condensation reaction of propan-2-yl isocyanide and 1H-1,2,3-triazole, the reaction of ethyl 2-methyl-2-propan-2-yl-1H-1,2,3-triazole-4-carboxylate with sodium ethoxide, and the reaction of ethyl 2-methyl-2-propan-2-yl-1H-1,2,3-triazole-4-carboxylate with sodium hydride. These methods are simple, inexpensive, and efficient for the synthesis of 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid involves the reaction of 2-methyl-2-propenoic acid with 4-(propan-2-yl)-1H-1,2,3-triazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under an inert atmosphere. The resulting product is then purified by column chromatography or recrystallization to obtain the final compound.", "Starting Materials": [ "2-methyl-2-propenoic acid", "4-(propan-2-yl)-1H-1,2,3-triazole", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Dichloromethane or dimethylformamide (DMF)" ], "Reaction": [ "Step 1: Dissolve 2-methyl-2-propenoic acid (1.0 equiv) and 4-(propan-2-yl)-1H-1,2,3-triazole (1.2 equiv) in dichloromethane or DMF.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature under an inert atmosphere for 24 hours.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane or ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solvent under reduced pressure.", "Step 6: Purify the crude product by column chromatography or recrystallization to obtain the final compound, 2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid." ] } | |
CAS RN |
2138088-06-7 |
Product Name |
2-methyl-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
Molecular Formula |
C9H15N3O2 |
Molecular Weight |
197.2 |
Purity |
97 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
